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Compound of Interest

Compound Name: Z-D-Asp(OtBu)-OH

Cat. No.: B612898

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Z-D-
Asp(OtBu)-OH, a key aspartic acid derivative utilized in peptide synthesis and other research
applications. Adherence to these protocols is crucial for maintaining the integrity of the
compound and ensuring laboratory safety.

Compound Information

Property Value Source

(2R)-4-[(2-methylpropan-2-
l)oxy]-4-ox0-2-

Chemical Name yhoxy] ] [1]
(phenylmethoxycarbonylamino

)butanoic acid

CAS Number 71449-08-6 [1][2]
Molecular Formula C16H21NO6 [2][3]
Molecular Weight 323.34 g/mol

Appearance White to off-white solid/powder

Storage Conditions
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Proper storage is critical to prevent degradation and maintain the stability of Z-D-Asp(OtBu)-
OH. Below are the recommended storage conditions for the compound in both solid form and

in solution.
Solid Form (Powder)
Storage Temperature Shelf Life Notes
Recommended for long-term
-20°C 3 years
storage.
Suitable for short to medium-
2-8°C 2 years
term storage.
Suitable for shipping in the
Room Temperature continental US; may vary

elsewhere.

Protocol for Storing Solid Z-D-Asp(OtBu)-OH:

Ensure the compound is in a tightly sealed container to prevent moisture absorption.

Store the container in a desiccator, particularly in humid environments.

Protect from direct light.

Label the container clearly with the compound name, date of receipt, and storage conditions.

In Solution

Storage Temperature Shelf Life Notes

Recommended for long-term
-80°C 6 months )

storage of stock solutions.

Suitable for short-term storage
-20°C 1 month

of working solutions.

Protocol for Preparing and Storing Z-D-Asp(OtBu)-OH Solutions:
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» Select an appropriate solvent. Z-D-Asp(OtBu)-OH is soluble in Chloroform,
Dichloromethane, Ethyl Acetate, DMSO, and Acetone.

» To enhance solubility, the solution can be warmed to 37°C and sonicated in an ultrasonic
bath.

e Once dissolved, aliquot the solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles.

» Store the aliquots at the recommended temperature (-80°C for long-term or -20°C for short-
term).

o Clearly label each vial with the compound name, concentration, solvent, and date of
preparation.

Handling Procedures and Safety Precautions

Z-D-Asp(OtBu)-OH may cause skin and respiratory tract irritation. Therefore, appropriate
personal protective equipment (PPE) and handling procedures must be used.

E T : . PPE)

PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile).
Eye Protection Safety goggles or a face shield.

Lab Coat Standard laboratory coat.

Use a dust respirator or work in a well-ventilated
Respiratory Protection area, preferably a fume hood, when handling

the powder.

Handling Protocol

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a well-ventilated area, such as a chemical fume hood, especially when weighing or
transferring the solid compound.
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Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

Keep the compound away from heat and sources of ignition.

Avoid contact with strong oxidizing agents.

First Aid Measures

Exposure Route First Aid Procedure

) Remove contaminated clothing and wash the
Skin Contact .
affected area with soap and water.

Immediately flush eyes with plenty of water for
Eye Contact )
at least 15 minutes.

) Move to fresh air. If breathing is difficult, seek
Inhalation ) )
medical attention.

) Do not induce vomiting. Rinse mouth with water
Ingestion ) i ) i
and seek immediate medical attention.

Spill and Disposal
Spill Cleanup Protocol

o Small Spills: Carefully scoop the spilled solid into a designated waste container using
appropriate tools.

o Large Spills: Use a shovel to place the material into a suitable container for disposal. Avoid
creating dust.

» Clean the spill area with an appropriate solvent and then wash with soap and water.

e Ensure proper PPE is worn during cleanup.
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Disposal

Dispose of Z-D-Asp(OtBu)-OH and its containers in accordance with local, state, and federal

regulations. Do not dispose of it down the drain or in regular trash.

Visualized Workflow

The following diagram illustrates the key decision points and procedures for the handling and
storage of Z-D-Asp(OtBu)-OH.
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Workflow for Handling and Storage of Z-D-Asp(OtBu)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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